Cas no 1261554-23-7 (2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid
• CAS No: 1261554-23-7
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4929352
• Update Time: 2025-06-22

2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H10F2N2O2/c14-9-3-1-2-8(12(9)15)11-7(6-10(18)19)4-5-17-13(11)16/h1-5H,6H2,(H2,16,17)(H,18,19)
• InChI Key： CEKGKFIGDCUTEN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(N)=NC=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid

Introduction to 2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid (CAS No. 1261554-23-7) and Its Emerging Applications in Chemical Biology

2-Amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid, identified by the chemical identifier CAS No. 1261554-23-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid, particularly the presence of amino and acetic acid functional groups alongside a difluorophenyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The< strong> difluorophenyl substituent in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug development. This feature allows the compound to exhibit prolonged biological activity and improved bioavailability upon administration. Furthermore, the< strong> pyridine ring serves as a versatile pharmacophore, capable of interacting with various biological targets such as enzymes and receptors. The combination of these structural elements makes 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The< strong> amino group at the 2-position of the pyridine ring provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. For instance, researchers have explored analogs of 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid that exhibit potent inhibitory effects on specific enzymes implicated in disease pathogenesis.

One notable area of research involving 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid is its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors derived from< strong> 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid, researchers aim to develop therapies that can modulate these pathways effectively. Preliminary studies have shown that certain derivatives of this compound exhibit inhibitory activity against specific kinases while maintaining low toxicity profiles.

The< strong> acetic acid moiety at the 4-position of the pyridine ring adds another layer of complexity to the biological behavior of 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, it can be modified through various chemical reactions to introduce additional pharmacological properties or improve solubility characteristics.

The< strong>CAS No. 1261554-23-7 designation ensures that researchers can reliably identify and source this compound for their studies. As part of good laboratory practices (GLP), it is essential to maintain accurate records of chemical substances used in research protocols. The CAS registry number provides a standardized way to reference chemicals across different scientific publications and databases.

In conclusion, 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acid(CAS No. 1261554-23-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to interact with various biological targets make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like< strong> 2-amino-3-(2,3-difluorophenyl)pyridine-4-acetic acids will undoubtedly play an increasingly important role in developing next-generation therapeutics.